Cas no 143225-28-9 (Butanedioic acid,methyl-, 1-(phenylmethyl) ester, (2R)- (9CI))

Butanedioic acid,methyl-, 1-(phenylmethyl) ester, (2R)- (9CI) structure
143225-28-9 structure
Product Name:Butanedioic acid,methyl-, 1-(phenylmethyl) ester, (2R)- (9CI)
CAS No:143225-28-9
MF:C12H14O4
MW:222.237164020538
CID:108240
PubChem ID:22874426
Update Time:2025-04-18

Butanedioic acid,methyl-, 1-(phenylmethyl) ester, (2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,methyl-, 1-(phenylmethyl) ester, (2R)- (9CI)
    • (3R)-4-(Benzyloxy)-3-methyl-4-oxobutanoic acid
    • (2R)-Methylbutanedioic acid 1-(phenylmethyl) ester
    • (3R)-3-Methyl-4-oxo-4-phenylmethoxybutanoic acid
    • 143225-28-9
    • Butanedioic acid, methyl-, 1-(phenylmethyl) ester, (2R)- (9CI)
    • SCHEMBL4890728
    • Inchi: 1S/C12H14O4/c1-9(7-11(13)14)12(15)16-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,14)/t9-/m1/s1
    • InChI Key: RARNEZUOCRRMPW-SECBINFHSA-N
    • SMILES: O(CC1C=CC=CC=1)C([C@H](C)CC(=O)O)=O

Computed Properties

  • Exact Mass: 221.08139
  • Monoisotopic Mass: 222.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.189
  • PSA: 66.43
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